Cas no 2172491-27-7 (5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172491-27-7
• MF: C₉H₁₆N₄O₃
• MW: 228.248341560364
• CID: 5877492
• PubChem ID: 165600851
• Update Time: 2025-10-23

5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172491-27-7
• EN300-1594265

• Inchi： 1S/C9H16N4O3/c1-6(16-3)8-7(9(10)14)11-12-13(8)4-5-15-2/h6H,4-5H2,1-3H3,(H2,10,14)
• InChI Key： WPHFZZFFXIHOKS-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(N)=O)N=NN1CCOC

Computed Properties

• Exact Mass: 228.12224039g/mol
• Monoisotopic Mass: 228.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 92.3Ų

Additional information on 5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172491-27-7)

5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172491-27-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its dual methoxyethyl substituents and the triazole ring system, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of 5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide represent a testament to the advancements in organic synthesis methodologies. The introduction of methoxyethyl groups at the 1-position and 2-position of the triazole ring enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigation. This modification aligns with the growing trend in drug design towards developing more soluble and less toxic analogs.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their potential as pharmacophores in drug discovery. Triazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both methoxyethyl groups in 5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit enhanced binding affinity to biological targets compared to its unsubstituted counterparts. This hypothesis is supported by computational studies that predict favorable interactions between this compound and various protein receptors.

The CAS No. 2172491-27-7 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized nomenclature is crucial for ensuring accuracy in research communications and regulatory submissions. The compound's structural complexity necessitates rigorous analytical techniques for its characterization, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for confirming its identity and purity before proceeding with biological evaluations.

One of the most compelling aspects of 5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide is its potential as a lead compound for drug development. The triazole ring is known to be a versatile scaffold that can be modified to target various diseases. Recent studies have demonstrated that triazole derivatives can inhibit enzymes involved in cancer progression by disrupting key signaling pathways. For instance, compounds with similar structures have shown promise in preclinical trials for their ability to block tyrosine kinase activity in tumor cells.

The methoxyethyl substituents in 5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide are particularly noteworthy as they can influence both the pharmacokinetic and pharmacodynamic properties of the molecule. These groups enhance lipophilicity while maintaining water solubility, which is critical for drug formulation and delivery. Additionally, methoxy groups are often incorporated into drug molecules to improve metabolic stability and reduce toxicity.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying the structure of 5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide, scientists can fine-tune its biological activity to achieve desired therapeutic effects. For example, altering the length or position of alkyl chains can significantly impact receptor binding affinity and selectivity.

The potential applications of 5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide extend beyond oncology. Preliminary studies suggest that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. This finding aligns with the global effort to develop novel antibiotics against resistant strains of pathogens. The compound's dual methoxyethyl groups may also contribute to its ability to interact with bacterial enzymes in unique ways.

In conclusion,5-(1-methoxyethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172491-27-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive molecule for developing new therapeutic agents. As our understanding of molecular interactions continues to evolve,5-(methoxy)alkyl-substituted triazoles like this one will likely play a crucial role in addressing unmet medical needs.